Cas no 2308472-19-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid
• CAS No: 2308472-19-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6194816
• PubChem ID: 165456890
• Update Time: 2025-10-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3S)-3-hydroxypiperidin-1-yl]-4-oxobutanoic acid
• EN300-1520905
• 2308472-19-5

• Inchi： 1S/C24H26N2O6/c27-15-6-5-11-26(13-15)23(30)21(12-22(28)29)25-24(31)32-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20-21,27H,5-6,11-14H2,(H,25,31)(H,28,29)/t15-,21?/m0/s1
• InChI Key： DSAQZNMOBQITHX-ZDGMYTEDSA-N
• SMILES： O[C@@H]1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid (CAS: 2308472-19-5)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid (CAS: 2308472-19-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypiperidine moiety, has shown promising potential in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid involves a multi-step process, typically starting with the protection of the amino group using Fmoc chemistry. Recent advancements in solid-phase peptide synthesis (SPPS) have improved the efficiency and yield of this compound, making it more accessible for research purposes. Studies have highlighted the importance of the (3S)-3-hydroxypiperidin-1-yl moiety in enhancing the compound's solubility and bioavailability, which are critical factors for its potential use in drug formulations.

From a biological perspective, this compound has been investigated for its role as a building block in the development of peptide-based therapeutics. Its structural versatility allows for the incorporation into larger peptide sequences, where it can influence conformational stability and receptor binding affinity. Recent in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. These findings suggest that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid could serve as a valuable scaffold for the design of novel inhibitors or activators.

In addition to its potential therapeutic applications, this compound has also been explored in the context of drug delivery systems. The Fmoc group, known for its lipophilic properties, can facilitate the transport of conjugated peptides across cellular membranes. Recent research has leveraged this characteristic to develop targeted delivery systems for anticancer agents, with preliminary results indicating improved tumor penetration and reduced off-target effects. These studies underscore the compound's dual utility as both a therapeutic agent and a delivery enhancer.

Despite these promising developments, challenges remain in the clinical translation of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3S)-3-hydroxypiperidin-1-yl-4-oxobutanoic acid represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. Continued research efforts will be essential to fully realize its potential and overcome existing challenges. This briefing highlights the need for interdisciplinary collaboration to advance the understanding and utilization of this compound in therapeutic contexts.